Montbretin A

• Molecular Formula: C53H64O32
• Molecular Weight: 1213.1 g/mol
• InChI: InChI=1S/C53H64O32/c1-15-31(61)37(67)42(72)50(76-15)80-28-14-75-49(41(71)35(28)65)82-45-24(58)9-19(10-25(45)59)44-46(36(66)30-23(57)11-20(54)12-26(30)79-44)83-52-47(39(69)33(63)17(3)78-52)85-53-48(84-51-43(73)38(68)32(62)16(2)77-51)40(70)34(64)27(81-53)13-74-29(60)7-5-18-4-6-21(55)22(56)8-18/h4-12,15-17,27-28,31-35,37-43,47-59,61-65,67-73H,13-14H2,1-3H3/b7-5+/t15-,16-,17-,27+,28+,31-,32-,33-,34+,35-,37+,38+,39+,40-,41+,42+,43+,47+,48+,49-,50-,51-,52-,53-/m0/s1
• InChIKey: XUUWVCYHHXPIAQ-KIHGJWCTSA-N

Montbretin A for Research and Therapeutic Development: Compound Profile

Montbretin A (MbA) is a complex, acylated flavonol glycoside [1] and a highly potent and selective inhibitor of human pancreatic α-amylase (HPA) [2]. Characterized by a Ki of 8 nM, it acts through a unique intramolecular π-stacking interaction between its myricetin and caffeic acid moieties [2]. Discovered in the corms of Crocosmia × crocosmiiflora, MbA is under investigation for type 2 diabetes and obesity management due to its ability to moderate postprandial glucose excursions [3].

High-specificity probe for human pancreatic α-amylase inhibition studies

Unique π-stacking binding motif enables structural mechanism research

Postprandial glucose response model tool for glycemic excursion research

• [1] Irmisch S, et al. Biosynthesis of the anti-diabetic metabolite montbretin A: glucosylation of the central intermediate mini-MbA. Plant J. 2019;100(5):879-891. View Source
• [2] Williams LK, et al. The amylase inhibitor montbretin A reveals a new glycosidase inhibition motif. Nat Chem Biol. 2015;11:691-696. View Source
• [3] Yuen VG, et al. Glucose lowering effect of montbretin A in Zucker Diabetic Fatty rats. Mol Cell Biochem. 2016;411:373-381. View Source

Why Montbretin A Cannot Be Substituted by Other α-Amylase Inhibitors

Standard α-amylase inhibitors, such as acarbose and miglitol, lack the target selectivity and unique binding mechanism of Montbretin A, leading to gastrointestinal side effects due to off-target α-glucosidase inhibition [1]. Furthermore, simple flavonoid precursors like myricetin exhibit substantially lower potency (IC50 > 10 μM) [2]. Montbretin A's nanomolar Ki, high specificity for HPA, and distinctive binding motif confer a unique pharmacological profile that is not replicated by in-class alternatives [3].

Target selectivity mismatch

Standard inhibitors acarbose and miglitol also inhibit α-glucosidase, which may confound glycemic endpoint interpretation.

Binding motif divergence

Simple flavonoid precursors lack Montbretin A's intramolecular π-stacking motif, resulting in substantially lower enzyme inhibition.

Potency gap limits assay sensitivity

Flavonoids such as myricetin exhibit IC50 values above 10 μM, which may limit detection in HPA inhibition assays.

• [1] Patent US20110189107A1. Alpha-amylase inhibitors: the montbretins and uses thereof. 2011. View Source
• [2] Lo Piparo E, et al. Flavonoids for controlling starch digestion: structural requirements for inhibiting human alpha-amylase. J Med Chem. 2008;51:3555-3561. View Source
• [3] Williams LK, et al. The amylase inhibitor montbretin A reveals a new glycosidase inhibition motif. Nat Chem Biol. 2015;11:691-696. View Source

Montbretin A: Quantitative Differentiation and Comparative Performance Data

Montbretin A Exhibits Sub-Nanomolar Potency Against Human Pancreatic α-Amylase

Montbretin A inhibits human pancreatic α-amylase with a Ki of 8 nM, representing a >6,000-fold improvement in potency compared to the standard inhibitor acarbose, which has an IC50 of 53.68 μM in comparable assays [1][2].

Inhibition Potency

Head-to-head

~6,700×

MbA Ki 8 nM vs Acarbose IC50 53.68 μM

Supports HPA enzyme inhibition potency context

Human pancreatic α-amylase assay

Evidence Dimension	Inhibition Potency
Target Compound Data	Ki = 8 nM
Comparator Or Baseline	Acarbose IC50 = 53.68 μM
Quantified Difference	~6,700-fold greater potency
Conditions	Human pancreatic α-amylase inhibition assay

Why This Matters

Demonstrates that Montbretin A achieves effective enzyme inhibition at dramatically lower concentrations, potentially reducing the required dose and associated off-target effects.

• [1] Williams LK, et al. The amylase inhibitor montbretin A reveals a new glycosidase inhibition motif. Nat Chem Biol. 2015;11:691-696. View Source
• [2] Table 1. IC50 values of α-amylase and α-glucosidase inhibitors. PMC11305242. View Source

Montbretin A Demonstrates Superior and Sustained Glucose Lowering in a Diabetic Rodent Model

In a 49-day study with Zucker Diabetic Fatty rats, chronic oral administration of Montbretin A (7.5 mg/kg/day) resulted in significantly lower and sustained plasma glucose levels compared to acarbose (10 mg/kg/day), where the effect of acarbose diminished over time. At day 49, glucose levels were 12.1 ± 1.2 mM for MbA versus 20.6 ± 1.3 mM for acarbose [1].

Sustained Glucose Lowering

Head-to-head

MbA (7.5 mg/kg)

12.1 ± 1.2 mM

vs

Acarbose (10 mg/kg)

20.6 ± 1.3 mM

~41% lower glucose

Supports sustained glycemic endpoint lowering in rodent model

ZDF rat model, 49-day oral dosing

Evidence Dimension	Sustained Glucose Lowering
Target Compound Data	Plasma glucose at Day 49: 12.1 ± 1.2 mM (7.5 mg/kg/day)
Comparator Or Baseline	Acarbose plasma glucose at Day 49: 20.6 ± 1.3 mM (10 mg/kg/day)
Quantified Difference	~41% lower glucose level at a 25% lower dose
Conditions	Zucker Diabetic Fatty rat model; 49-day oral administration

Why This Matters

Provides direct in vivo evidence of superior and more durable glycemic control versus the clinical standard acarbose, at a lower dose.

• [1] Yuen VG, et al. Glucose lowering effect of montbretin A in Zucker Diabetic Fatty rats. Mol Cell Biochem. 2016;411:373-381. View Source

Montbretin A Demonstrates High Selectivity for Pancreatic α-Amylase Over Related Glycosidases

Montbretin A is characterized as a specific inhibitor of human pancreatic α-amylase. In contrast, clinical drugs like acarbose and miglitol inhibit both α-amylase and α-glucosidases, a lack of selectivity linked to their characteristic gastrointestinal side effects [1].

Target Selectivity

Context-dependent

MbA specifically inhibits HPA; acarbose and miglitol also inhibit α-glucosidase.

Reported selectivity may affect glycosidase panel interpretation

Qualitative in vitro enzyme comparison

Evidence Dimension	Target Selectivity
Target Compound Data	Specific inhibition of human pancreatic α-amylase
Comparator Or Baseline	Acarbose and miglitol inhibit both α-amylase and α-glucosidases
Quantified Difference	Qualitative difference in selectivity profile
Conditions	In vitro enzyme assays

Why This Matters

High specificity for the target enzyme suggests a potentially improved side effect profile, particularly reduced GI intolerance, a key differentiator for therapeutic development.

• [1] Patent US20110189107A1. Alpha-amylase inhibitors: the montbretins and uses thereof. 2011. View Source

Montbretin A: Optimized Research and Development Applications

Lead Optimization for Next-Generation Antidiabetic Agents

As a validated lead compound with a known, unique binding motif and nanomolar potency, Montbretin A is ideal for structure-activity relationship (SAR) studies and the development of simplified, synthetic analogs with improved drug-like properties [1][2].

Pharmacological Tool for Studying Starch Digestion and Glycemic Control

The high specificity of Montbretin A for human pancreatic α-amylase makes it a superior tool for dissecting the specific role of this enzyme in postprandial glucose regulation, without the confounding effects of α-glucosidase inhibition seen with less selective inhibitors [3].

Biomanufacturing and Metabolic Engineering Research

Given the limited natural supply, Montbretin A serves as a target molecule for the development and optimization of heterologous production platforms in organisms like yeast and Nicotiana benthamiana, as described in multiple patents and research studies [4][5].

Application

Selection Property

Validation Focus

Glycemic control compound optimization

Unique binding motif probe

HPA inhibition and selectivity endpoints

Starch digestion and glycemic response studies

High-specificity HPA inhibitor

Postprandial glucose excursion model interpretation

Biomanufacturing and metabolic engineering

Biosynthetic pathway target

Heterologous production yield and metabolite fidelity

• [1] Williams LK, et al. The amylase inhibitor montbretin A reveals a new glycosidase inhibition motif. Nat Chem Biol. 2015;11:691-696. View Source
• [2] Tysoe C, et al. Synthesis of montbretin A analogues yields potent competitive inhibitors of human pancreatic α-amylase. Chem Sci. 2019;10:11073-11077. View Source
• [3] Patent US20110189107A1. Alpha-amylase inhibitors: the montbretins and uses thereof. 2011. View Source
• [4] Patent CA3103835A1. Montbretin A (MbA) synthesis using a heterologous nucleic acid(s) encoding a MbA pathway enzyme. 2020. View Source
• [5] Irmisch S, et al. Improved production of the antidiabetic metabolite montbretin A in Nicotiana benthamiana. Plant J. 2023. View Source